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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547 Get Quote

An In-depth Technical Guide to C.I. Acid Yellow 61

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Yellow 61 is a synthetic monoazo dye belonging to the acid dye category.[1] Such

dyes are primarily utilized for coloring protein fibers like wool and silk, as well as synthetic

polyamides such as nylon.[1] Its chemical structure contains sulfonic acid groups, which impart

water solubility and allow for its application in aqueous dyeing processes. This guide provides a

comprehensive overview of the chemical and physical properties of Acid Yellow 61, a general

description of its synthesis, and a discussion of its applications and toxicological profile based

on the current scientific literature.

Chemical and Physical Properties
The fundamental characteristics of Acid Yellow 61 are summarized in the table below,

providing key data for researchers and professionals working with this compound.
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Property Value Reference

CI Name Acid Yellow 61 [2]

CI Number 18968 [1]

CAS Number 12217-38-8 [2]

Molecular Formula C₂₄H₂₀Cl₂N₅NaO₆S₂ [2]

Molecular Weight 632.47 g/mol [2]

Appearance Yellow Powder [2]

Solubility
Soluble in water (35 g/L at 90

°C)
[2]

Synthesis and Manufacturing
The synthesis of Acid Yellow 61 follows a typical two-step process characteristic of azo dye

production: diazotization followed by an azo coupling reaction.[2]

A general outline of the manufacturing process is as follows:

Diazotization: The process begins with the diazotization of an aromatic amine, specifically 2-

Amino-N-ethyl-N-phenylbenzenesulfonamide. This reaction is typically carried out in an

acidic medium at low temperatures to form a diazonium salt.

Azo Coupling: The resulting diazonium salt is then coupled with 2,5-Dichloro-4-(3-methyl-5-

oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid to form the final Acid Yellow 61 dye.[2]

Disclaimer: Detailed, step-by-step experimental protocols for the laboratory synthesis and

purification of Acid Yellow 61 are not readily available in the public domain. The provided

description is a general overview of the industrial manufacturing process.

Below is a generalized workflow for the synthesis of Acid Yellow 61.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

http://www.worlddyevariety.com/acid-dyes/acid-yellow-61.html
https://www.chemotechnique.se/products/haptens/acid-yellow-61-/
http://www.worlddyevariety.com/acid-dyes/acid-yellow-61.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-61.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-61.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-61.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-61.html
https://www.benchchem.com/product/b15622547?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-yellow-61.html
https://www.benchchem.com/product/b15622547?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-yellow-61.html
https://www.benchchem.com/product/b15622547?utm_src=pdf-body
https://www.benchchem.com/product/b15622547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diazotization

Azo Coupling

2-Amino-N-ethyl-N-
phenylbenzenesulfonamide Diazonium Salt

  NaNO₂, HCl (0-5°C)  

2,5-Dichloro-4-(3-methyl-5-oxo-
4,5-dihydropyrazol-1-yl)benzenesulfonic acid Acid Yellow 61

  Coupling Reaction  

Click to download full resolution via product page

Caption: Generalized synthesis workflow for Acid Yellow 61.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of Acid Yellow 61
are not widely published. However, general methods for the analysis of acid dyes can be

adapted.

Analytical Methods
A study on the rapid determination of 61 acid dyes, including Acid Yellow 61, in various food

matrices utilized ultrahigh-performance liquid chromatography-quadrupole Orbitrap mass

spectrometry (UHPLC-Q-Orbitrap-MS).[3][4][5] This method allows for the simultaneous

identification and quantification of these dyes. The characteristic ion fragments of the acid dyes

are used for preliminary qualitative analysis.[3][4][5]

Toxicological Profile
The toxicological properties of azo dyes are of significant interest, particularly concerning their

metabolism and potential for carcinogenesis.

Metabolism of Azo Dyes
The primary metabolic pathway for azo dyes involves the reductive cleavage of the azo bond (-

N=N-).[6][7][8] This process is primarily carried out by azoreductases produced by intestinal

microbiota.[7] The reduction of the azo linkage results in the formation of aromatic amines.[6]
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The general metabolic pathway is illustrated below.

Azo Dye (R₁-N=N-R₂) Aromatic Amines (R₁-NH₂ + R₂-NH₂)  Azoreductase (Intestinal Microbiota)  

Click to download full resolution via product page

Caption: General metabolic pathway of azo dyes.

Carcinogenicity
While most azo dyes themselves are not carcinogenic, some of the aromatic amines produced

through their metabolism can be genotoxic and carcinogenic.[7][8] The carcinogenicity of these

metabolites is a primary concern in the toxicological assessment of azo dyes. It is important to

note that the toxicological profile is specific to the individual aromatic amines formed.

Note: No specific signaling pathways related to the toxicology of Acid Yellow 61 have been

identified in the reviewed literature. The discussion above pertains to the general toxicology of

the azo dye class.

Applications
Acid Yellow 61 is primarily used in the textile and leather industries.

Textile Dyeing: It is used for dyeing wool, silk, and polyamide fibers, as well as their blends.

[2] It is also suitable for the direct and discharge printing of wool and silk fabrics.[2]

Leather Coloring: This dye is also utilized in the coloring of leather.[2]

Research Applications: In a research context, Acid Yellow 61 has been mentioned in the

preparation of composite dyes for nylon ultrafine leather and in the development of

supramolecular structure pigments.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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